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Compound of Interest

Compound Name: 5-Bromo-1-pentene

Cat. No.: B141829

For researchers, scientists, and drug development professionals, the proper handling of
reactive chemical compounds is paramount to ensuring laboratory safety and experimental
integrity. This guide provides essential, immediate safety and logistical information for the use
of 5-Bromo-1-pentene, a flammable and irritant liquid. Adherence to these procedural steps
will minimize risks and establish a secure operational workflow.

Essential Safety and Hazard Information

5-Bromo-1-pentene is classified as a flammable liquid and vapor that can cause skin, eye, and
respiratory irritation.[1][2][3] It is crucial to understand its properties to handle it safely.

Property Value Source
CAS Number 1119-51-3 2]
Molecular Formula C5H9Br [4]
Boiling Point 126 °C [5]
Flash Point 30°C [5]
Specific Gravity 1.26 (20/20) [5]
Refractive Index 1.46 [5]
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Hazard Classification Category Hazard Statement
o H226: Flammable liquid and
Flammable liquids Category 3
vapour[2][5]
o H315: Causes skin irritation[1]
Skin irritation Category 2 2]
o H319: Causes serious eye
Eye irritation Category 2 o
irritation[1][2]
Specific target organ toxicity — H335: May cause respiratory
Category 3

single exposure

irritation[1][2]

Personal Protective Equipment (PPE) Protocol

A multi-layered approach to personal protective equipment is mandatory when handling 5-

Bromo-1-pentene to prevent exposure through inhalation, skin contact, or eye contact.
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PPE Category

Specification

Rationale

Eye Protection

Chemical goggles. Contact

lenses should not be worn.[4]

[6]

Protects against splashes and
vapors that can cause serious
eye irritation.[4] Contact lenses
can absorb and concentrate

irritants.[6]

Hand Protection

Neoprene or nitrile rubber
gloves.[4] For prolonged or
repeated contact, a glove with
a protection class of 5 or

higher (breakthrough time >

240 minutes) is recommended.

[6]

Provides a barrier against skin
contact, which can cause
irritation and potential systemic

effects upon absorption.[6][7]

Body Protection

Wear suitable protective
clothing, such as a lab coat,

apron, or coveralls.[4][8]

Minimizes the risk of skin

contact with splashes or spills.

Respiratory Protection

NIOSH-certified organic vapor
(black cartridge) respirator is

recommended where

inhalation exposure may occur.

[4]

Protects against the inhalation
of vapors which can cause
respiratory irritation, dizziness,
and other health effects.[6][7]

Operational Workflow for Handling 5-Bromo-1-

pentene

A systematic approach to handling, from preparation to disposal, is critical. The following

workflow diagram outlines the necessary steps to be taken in a laboratory setting.
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Operational Workflow for Handling 5-Bromo-1-pentene

Preparation

Review Safety Data Sheet (SDS)

l

Ensure proper ventilation (fume hood)

:

Don appropriate Personal Protective Equipment (PPE)

roceed to handling

Handling

Ground/bond container and receiving equipment

l

Use only non-sparking tools

l

Dispense liquid carefully, avoiding splashes

omplete handling

Post-Handling

Securely seal container

l

Decontaminate work area

l

Remove and properly store/dispose of PPE
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Emergency Response Protocol for 5-Bromo-1-pentene

Exposure or Spill Occurs

Personal Exposure

Evacuate area

/ash skin with soap and water

MedicalAttentionSkin

Remove contact lenses, if present and easy to do Increase ventilation

RemoveContacts Ventilate

ontinue rinsing ontain spill

S @
EmergencyServices

MedicalAttentionEyes

ollect using non-sparking tools

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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5-bromo-1-pentene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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